molecular formula C77H125N19O22 B165025 L-Lysyl-L-valyl-L-alpha-glutamyl-L-lysyl-L-isoleucylglycyl-L-alpha-glutamylglycyl-L-threonyl-L-tyrosylglycyl-L-valyl-L-valyl-L-tyrosyl-L-lysinamide CAS No. 136688-17-0

L-Lysyl-L-valyl-L-alpha-glutamyl-L-lysyl-L-isoleucylglycyl-L-alpha-glutamylglycyl-L-threonyl-L-tyrosylglycyl-L-valyl-L-valyl-L-tyrosyl-L-lysinamide

Cat. No.: B165025
CAS No.: 136688-17-0
M. Wt: 1668.9 g/mol
InChI Key: DEKZNHTXEGOPTF-OTBOVQIOSA-N
Attention: For research use only. Not for human or veterinary use.
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Description

L-Lysyl-L-valyl-L-alpha-glutamyl-L-lysyl-L-isoleucylglycyl-L-alpha-glutamylglycyl-L-threonyl-L-tyrosylglycyl-L-valyl-L-valyl-L-tyrosyl-L-lysinamide, also known as this compound, is a useful research compound. Its molecular formula is C77H125N19O22 and its molecular weight is 1668.9 g/mol. The purity is usually 95%.
The exact mass of the compound this compound is unknown and the complexity rating of the compound is unknown. Its Medical Subject Headings (MeSH) category is Chemicals and Drugs Category - Amino Acids, Peptides, and Proteins - Peptides - Peptide Fragments - Supplementary Records. The storage condition is unknown. Please store according to label instructions upon receipt of goods.
BenchChem offers high-quality this compound suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about this compound including the price, delivery time, and more detailed information at info@benchchem.com.

Properties

CAS No.

136688-17-0

Molecular Formula

C77H125N19O22

Molecular Weight

1668.9 g/mol

IUPAC Name

(4S)-4-[[2-[[(2S,3S)-2-[[(2S)-6-amino-2-[[(2S)-4-carboxy-2-[[(2S)-2-[[(2S)-2,6-diaminohexanoyl]amino]-3-methylbutanoyl]amino]butanoyl]amino]hexanoyl]amino]-3-methylpentanoyl]amino]acetyl]amino]-5-[[2-[[(2S,3R)-1-[[(2S)-1-[[2-[[(2S)-1-[[(2S)-1-[[(2S)-1-[[(2S)-1,6-diamino-1-oxohexan-2-yl]amino]-3-(4-hydroxyphenyl)-1-oxopropan-2-yl]amino]-3-methyl-1-oxobutan-2-yl]amino]-3-methyl-1-oxobutan-2-yl]amino]-2-oxoethyl]amino]-3-(4-hydroxyphenyl)-1-oxopropan-2-yl]amino]-3-hydroxy-1-oxobutan-2-yl]amino]-2-oxoethyl]amino]-5-oxopentanoic acid

InChI

InChI=1S/C77H125N19O22/c1-10-43(8)64(96-71(112)51(19-13-16-34-80)88-70(111)53(29-31-60(105)106)89-74(115)62(41(4)5)94-67(108)49(81)17-11-14-32-78)73(114)85-37-56(100)86-52(28-30-59(103)104)68(109)83-39-58(102)93-65(44(9)97)77(118)90-54(35-45-20-24-47(98)25-21-45)69(110)84-38-57(101)92-61(40(2)3)76(117)95-63(42(6)7)75(116)91-55(36-46-22-26-48(99)27-23-46)72(113)87-50(66(82)107)18-12-15-33-79/h20-27,40-44,49-55,61-65,97-99H,10-19,28-39,78-81H2,1-9H3,(H2,82,107)(H,83,109)(H,84,110)(H,85,114)(H,86,100)(H,87,113)(H,88,111)(H,89,115)(H,90,118)(H,91,116)(H,92,101)(H,93,102)(H,94,108)(H,95,117)(H,96,112)(H,103,104)(H,105,106)/t43-,44+,49-,50-,51-,52-,53-,54-,55-,61-,62-,63-,64-,65-/m0/s1

InChI Key

DEKZNHTXEGOPTF-OTBOVQIOSA-N

SMILES

CCC(C)C(C(=O)NCC(=O)NC(CCC(=O)O)C(=O)NCC(=O)NC(C(C)O)C(=O)NC(CC1=CC=C(C=C1)O)C(=O)NCC(=O)NC(C(C)C)C(=O)NC(C(C)C)C(=O)NC(CC2=CC=C(C=C2)O)C(=O)NC(CCCCN)C(=O)N)NC(=O)C(CCCCN)NC(=O)C(CCC(=O)O)NC(=O)C(C(C)C)NC(=O)C(CCCCN)N

Isomeric SMILES

CC[C@H](C)[C@@H](C(=O)NCC(=O)N[C@@H](CCC(=O)O)C(=O)NCC(=O)N[C@@H]([C@@H](C)O)C(=O)N[C@@H](CC1=CC=C(C=C1)O)C(=O)NCC(=O)N[C@@H](C(C)C)C(=O)N[C@@H](C(C)C)C(=O)N[C@@H](CC2=CC=C(C=C2)O)C(=O)N[C@@H](CCCCN)C(=O)N)NC(=O)[C@H](CCCCN)NC(=O)[C@H](CCC(=O)O)NC(=O)[C@H](C(C)C)NC(=O)[C@H](CCCCN)N

Canonical SMILES

CCC(C)C(C(=O)NCC(=O)NC(CCC(=O)O)C(=O)NCC(=O)NC(C(C)O)C(=O)NC(CC1=CC=C(C=C1)O)C(=O)NCC(=O)NC(C(C)C)C(=O)NC(C(C)C)C(=O)NC(CC2=CC=C(C=C2)O)C(=O)NC(CCCCN)C(=O)N)NC(=O)C(CCCCN)NC(=O)C(CCC(=O)O)NC(=O)C(C(C)C)NC(=O)C(CCCCN)N

sequence

KVEKIGEGTYGVVYK

Synonyms

cdc2(6-20)NH2
cdc2(6-20)NH2 peptide
cell division cycle 2(6-20)NH2

Origin of Product

United States

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